7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone

• IUPAC Name: (2Z)-7-fluoro-2-[(4-methylphenyl)methylidene]-3-phenyl-3H-inden-1-one
• InChI: InChI=1S/C23H17FO/c1-15-10-12-16(13-11-15)14-19-21(17-6-3-2-4-7-17)18-8-5-9-20(24)22(18)23(19)25/h2-14,21H,1H3/b19-14-
• InChI Key: XMJKRHZJPFFTKC-RGEXLXHISA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(C3=C(C2=O)C(=CC=C3)F)C4=CC=CC=C4
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(C3=C(C2=O)C(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C23H17FO
• Molecular Weight: 328.4 g/mol

Description

“7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone” is a chemical compound with the molecular formula C23H17FO. It has a molecular weight of 328.38.

Scientific Research Applications

Synthesis and Photovoltaic Applications

7-Fluoro-2-[(4-methylphenyl)methylene]-3-phenyl-1-indanone derivatives are utilized in the synthesis of various polymer-based materials, showing promising applications in the field of polymer solar cells and electronic devices. For example, indene-C60 bisadducts, which might involve similar structural frameworks, are used as electron-cascade acceptor materials in polymer solar cells, leading to enhanced power conversion efficiencies due to their favorable electronic properties (Cheng, Li, & Zhan, 2014).

Electron Acceptors in Photovoltaics

Compounds with structural similarities to this compound have been designed as electron acceptors for polymer solar cells. Fused-ring electron acceptors based on indacenobis(dithieno[3,2-b;2',3'-d]thiophene) and fluorine-substituted 1,1-dicyanomethylene-3-indanones exhibit broad and strong absorption, high extinction coefficients, and enhanced electron mobility, significantly improving the power conversion efficiencies of the solar cells (Dai, Zhao, Zhang, Lau, Li, Liu, Ling, Wang, Lu, You, & Zhan, 2017).

Organic Synthesis and Photoreactions

The compound and its derivatives are also pivotal in organic synthesis and photoreactions. For instance, fluoro-substituted 1-phenyl-1,2-cyclohexadienes, which could be structurally related to the this compound, have been studied for their high enantioselectivities in Doering-Moore-Skattebøl reactions and have shown potential in generating unique diastereomeric products (Christl, Fischer, Arnone, & Engels, 2009).

Advanced Material Applications

Furthermore, the structural framework similar to this compound is investigated in the development of advanced materials. For instance, novel poly(arylene ether)s based on fluoro-substituted anthracenes and fluorenes have been synthesized, displaying high thermal stability and solubility in various organic solvents, indicating their potential use in high-performance materials (Salunke, Ghosh, & Banerjee, 2007).